Cas no 2229118-17-4 (4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one)

• Product Name: 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one
• CAS No: 2229118-17-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5947188
• PubChem ID: 165792055
• Update Time: 2025-06-08

4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one
• 2229118-17-4
• EN300-1752873

• Inchi： 1S/C13H15NO2/c15-13-6-12(7-14-13)9-1-2-11-8-16-4-3-10(11)5-9/h1-2,5,12H,3-4,6-8H2,(H,14,15)
• InChI Key： ATCPOCDAHPLFRI-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=CC=C(C=2)C1CC(NC1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one

Exploring the Potential of 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one (CAS No. 2229118-17-4) in Modern Pharmaceutical Research

The compound 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one (CAS No. 2229118-17-4) has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. As researchers delve deeper into its properties, this molecule stands out for its versatility in medicinal chemistry. The benzopyran scaffold, combined with the pyrrolidin-2-one moiety, offers a promising framework for developing novel therapeutic agents targeting a range of biological pathways.

One of the most searched questions in the field of pharmaceutical chemistry is: "What are the key applications of benzopyran derivatives in drug development?" This compound provides a compelling answer. The 3,4-dihydro-1H-2-benzopyran core is known for its bioactivity, particularly in modulating neurological and inflammatory processes. When paired with the pyrrolidin-2-one group, the resulting molecule exhibits enhanced pharmacokinetic properties, making it a valuable candidate for further investigation.

Recent trends in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one. Machine learning models often prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity—features this compound possesses. Researchers are particularly interested in its potential as a central nervous system (CNS) penetrant, given the increasing demand for novel neurotherapeutics addressing conditions such as neurodegenerative diseases and mood disorders.

The synthetic accessibility of CAS No. 2229118-17-4 also makes it attractive for medicinal chemists. Current literature suggests multiple efficient routes to its synthesis, often starting from commercially available 6-bromo-3,4-dihydro-1H-2-benzopyran. These methods typically involve palladium-catalyzed cross-coupling reactions followed by ring-closure strategies to form the pyrrolidinone moiety. Such synthetic flexibility enables rapid analog generation for structure-activity relationship (SAR) studies.

From a drug metabolism perspective, the 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one structure demonstrates favorable metabolic stability in preliminary studies. The benzopyran ring system resists rapid oxidative degradation, while the pyrrolidin-2-one group provides sites for controlled metabolic modification. This balance is crucial for developing orally bioavailable drugs—a key focus area in contemporary pharmaceutical research.

Another hot topic in chemical biology is the exploration of small molecule modulators of protein-protein interactions. The unique three-dimensional shape of this compound, with its fused ring systems and amide functionality, makes it an interesting candidate for disrupting challenging biological targets. Computational docking studies suggest potential interactions with various enzyme active sites and protein surfaces, though experimental validation remains ongoing.

Environmental considerations in chemical development have led to increased interest in green chemistry approaches for compounds like 2229118-17-4. Recent publications describe solvent-free or aqueous-phase synthetic modifications of the benzopyran-pyrrolidinone scaffold, aligning with the pharmaceutical industry's sustainability goals. These methods not only reduce waste but often improve yields and purity of the target molecule.

The crystallographic characterization of 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one reveals important insights into its solid-state properties. X-ray diffraction studies show how the benzopyran and pyrrolidinone rings influence molecular packing—information critical for formulation scientists developing dosage forms. Such data helps predict solubility, stability, and polymorphism issues early in drug development.

As the pharmaceutical industry embraces fragment-based drug design, compounds like CAS No. 2229118-17-4 gain additional significance. Its molecular weight (232.27 g/mol) and number of hydrogen bond donors/acceptors place it firmly within the preferred range for fragment libraries. The molecule's privileged structure characteristics suggest it could serve as a versatile starting point for multiple drug discovery programs.

Looking ahead, the scientific community anticipates expanded research into the biological activities of 4-(3,4-dihydro-1H-2-benzopyran-6-yl)pyrrolidin-2-one derivatives. With growing interest in multi-target directed ligands for complex diseases, this chemical scaffold offers numerous opportunities for strategic functionalization. Current patent literature shows increasing claims around similar structures, indicating their potential value in developing next-generation therapeutics.